2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid

• IUPAC Name: 2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid
• InChI: InChI=1S/C8H7NO4/c10-8(11)5-3-6-7(9-4-5)13-2-1-12-6/h3-4H,1-2H2,(H,10,11)
• InChI Key: GJMRZEFOMRCYBI-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C(C=N2)C(=O)O
• Molecular Formula: C8H7NO4
• DSSTOX Substance ID: DTXSID10619208
• Molecular Weight: 181.15 g/mol
• CAS RN: 1256818-31-1

Description

2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid is a chemical compound with the empirical formula C8H7NO4. It has a molecular weight of 181.15. This compound is usually available in solid form.

Synthesis Analysis

The synthesis of 2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine derivatives has been reported in the literature. A variety of 2-substituted-2,3-dihydro-1,4-dioxino [2,3- b ]pyridines have been synthesized from the readily available 2-nitro-3-oxiranylmethoxypyridine 1 via a Smiles rearrangement.

Molecular Structure Analysis

The SMILES string for this compound is OC(=O)c1cnc2OCCOc2c1. The InChI key is GJMRZEFOMRCYBI-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a solid. It has a molecular weight of 181.15. The empirical formula is C8H7NO4.

Scientific Research Applications

Novel Analogues and Scaffolds for Therapeutic Agents

The synthesis of novel analogues of 3-substituted-2,3-dihydro-1,4-dioxino[2,3-b]pyridine, modified in the non-aromatic ring, has been described. These analogues, featuring a versatile hydroxymethyl group, are presented as attractive intermediates for the development of potential new therapeutic agents. This research underscores the chemical's utility in drug discovery, providing a foundation for the synthesis of novel compounds with potential therapeutic applications (Bartolomea et al., 2003).

Enantioselective Synthesis and Purity Control

An enantioselective synthesis method for 2- and 3-substituted 2,3-dihydro[1,4]dioxino[2,3-b]pyridine derivatives has been developed, with the enantiomeric purity of each isomer determined by capillary electrophoresis. This process highlights the chemical's versatility in synthesizing enantiomerically pure compounds, crucial for the development of drugs with specific biological activities (Lazar et al., 2005).

Supramolecular Synthon in Crystal Structures

The study of pyrazinecarboxylic acids has revealed the recurrence of a carboxylic acid-pyridine supramolecular synthon in their crystal structures. This research provides insight into the molecular and crystallographic aspects of compounds related to 2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid, aiding in the understanding of how these structures assemble and interact at the molecular level (Vishweshwar et al., 2002).

Drug Discovery and Combinatorial Chemistry

The selective introduction of substituents on the 3-substituted-2,3-dihydro-1,4-dioxino[2,3-b]pyridine at the pyridine ring was achieved, maintaining functionality at the 3-position. This work suggests these products as potential scaffolds for drug discovery and combinatorial chemistry, highlighting the compound's applicability in creating diverse molecular structures for pharmaceutical development (Alcázar et al., 2003).

Coordination Polymers and Metal-Organic Frameworks

Research on the preparation of metal-organic frameworks (MOFs) has highlighted the use of pyridine-2,3-dicarboxylic acid, a related structure, in forming coordination polymers with tunable properties. This investigation into the coordination chemistry of these compounds opens avenues for their application in areas such as adsorption, separation processes, catalysis, and molecular magnetism, underscoring the broader utility of related dioxinopyridine derivatives in material science (Tabatabaee et al., 2011).

Safety and Hazards

According to the available information, 2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carboxylic acid is not classified as a hazardous substance or mixture according to Regulation (EC) No. 1272/2008.